Cas no 610289-35-5 (1,4-Dimethyl-3-phenyl-1h-pyrazol-5-ol)

1,4-Dimethyl-3-phenyl-1H-pyrazol-5-ol is a heterocyclic compound featuring a pyrazole core substituted with methyl groups at the 1- and 4-positions, a phenyl ring at the 3-position, and a hydroxyl group at the 5-position. This structure imparts unique chemical properties, making it a valuable intermediate in organic synthesis and pharmaceutical applications. Its stability and reactivity enable its use in the preparation of more complex molecules, particularly in the development of agrochemicals and bioactive compounds. The presence of both aromatic and polar functional groups enhances its versatility in cross-coupling reactions and as a ligand in coordination chemistry. The compound is typically characterized by high purity and consistent performance in synthetic workflows.

1,4-Dimethyl-3-phenyl-1h-pyrazol-5-ol structure

610289-35-5 structure

Product Name:1,4-Dimethyl-3-phenyl-1h-pyrazol-5-ol

CAS No:610289-35-5

MF:C₁₁H₁₂N₂O

MW:188.225782394409

CID:2193926

PubChem ID:10899399

Update Time:2025-06-08

1,4-Dimethyl-3-phenyl-1h-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

- 1,4-Dimethyl-3-phenyl-1h-pyrazol-5-ol
- DTXSID20447630
- DB-354217
- 113307-34-9
- OPTFFANJMPFRSQ-UHFFFAOYSA-N
- SCHEMBL17290611
- SCHEMBL23403346
- 3H-Pyrazol-3-one, 1,2-dihydro-2,4-dimethyl-5-phenyl-
- 1,?4-?Dimethyl-?3-?phenyl-?1H-?pyrazol-?5-?ol
- DTXCID20398451
- 610289-35-5
- 2,4-dimethyl-5-phenyl-1H-pyrazol-3(2H)-one
- Inchi： 1S/C11H12N2O/c1-8-10(12-13(2)11(8)14)9-6-4-3-5-7-9/h3-7,12H,1-2H3
- InChI Key： UNGLUSZBDNELBI-UHFFFAOYSA-N
- SMILES： O=C1C(C)=C(C2C=CC=CC=2)NN1C

Computed Properties

Exact Mass: 188.094963011Da
Monoisotopic Mass: 188.094963011Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 277
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 32.3Å²

1,4-Dimethyl-3-phenyl-1h-pyrazol-5-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	D948563-1mg	1,4-Dimethyl-3-phenyl-1H-pyrazol-5-ol	610289-35-5		1mg	$ 201.00	2023-09-07
TRC	D948563-10mg	1,4-Dimethyl-3-phenyl-1H-pyrazol-5-ol	610289-35-5		10mg	$ 1608.00	2023-09-07

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Additional information on 1,4-Dimethyl-3-phenyl-1h-pyrazol-5-ol

1,4-Dimethyl-3-phenyl-1H-pyrazol-5-ol: A Comprehensive Overview

1,4-Dimethyl-3-phenyl-1H-pyrazol-5-ol, identified by the CAS registry number 610289-35-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of pyrazoles, which are five-membered heterocycles containing two adjacent nitrogen atoms. The structure of 1,4-Dimethyl-3-phenyl-1H-pyrazol-5-ol features a pyrazole ring substituted with methyl groups at positions 1 and 4, a phenyl group at position 3, and a hydroxyl group at position 5. These substituents contribute to its unique chemical properties and potential applications.

The synthesis of 1,4-Dimethyl-3-phenyl-1H-pyrazol-5-ol involves a series of carefully designed organic reactions. Typically, the compound is prepared through a condensation reaction involving an appropriate aldehyde or ketone, ammonia or an ammonium salt, and a suitable reducing agent. The presence of directing groups like methyl and phenyl substituents plays a crucial role in determining the regioselectivity of the reaction. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, aligning with the growing demand for sustainable chemical processes.

The structural features of 1,4-Dimethyl-3-phenyl-1H-pyrazol-5-ol make it an attractive candidate for various applications. In medicinal chemistry, pyrazole derivatives are known for their potential as kinase inhibitors, which are critical in the development of anticancer drugs. Recent studies have demonstrated that this compound exhibits promising anti-inflammatory and antioxidant activities, making it a valuable lead compound for drug discovery programs. Additionally, its hydroxyl group at position 5 provides opportunities for further functionalization, enabling the creation of derivatives with enhanced bioavailability and efficacy.

In terms of biological activity, 1,4-Dimethyl-3-phenyl-1H-pyrazol-5-one has been extensively studied for its role as a ligand in metalloenzyme inhibition. Research has shown that this compound can bind to metalloenzymes such as matrix metalloproteinases (MMPs), which are implicated in various pathological conditions including cancer metastasis and inflammatory diseases. The methyl and phenyl substituents enhance the compound's ability to interact with these enzymes, making it a potential candidate for therapeutic interventions.

The pharmacokinetic properties of 1,4-Dimethyl-3-(benzoyl)aminothiazole have also been investigated in recent studies. These studies highlight its favorable absorption profile and moderate stability in biological systems, which are essential attributes for drug candidates. Furthermore, computational modeling techniques have been employed to predict its binding affinity to various protein targets, providing valuable insights into its mechanism of action.

In conclusion, CAS No 610289_35_5, or 1H-Pyrazole derivative, represents a versatile scaffold with immense potential in drug discovery and development. Its unique structure and functional groups make it an ideal candidate for exploring novel therapeutic agents targeting diverse disease states. As research continues to uncover new applications and mechanisms of action for this compound, it is poised to play a significant role in advancing modern medicine.